Cas no 1396847-64-5 (N'-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide)

• Product Name: N'-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide
• CAS No: 1396847-64-5
• MF: C₁₆H₁₇N₃O₆
• MW: 347.322684049606
• CID: 6312923
• PubChem ID: 71781935
• Update Time: 2025-10-31

N'-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide
• F5857-3297
• N1-(2-(benzo[d][1,3]dioxol-5-yl)-2-hydroxypropyl)-N2-(5-methylisoxazol-3-yl)oxalamide
• N-[2-(1,3-benzodioxol-5-yl)-2-hydroxypropyl]-N'-(5-methyl-1,2-oxazol-3-yl)oxamide
• AKOS024523989
• VU0525146-1
• N'-[2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl]-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide
• 1396847-64-5

• Inchi： 1S/C16H17N3O6/c1-9-5-13(19-25-9)18-15(21)14(20)17-7-16(2,22)10-3-4-11-12(6-10)24-8-23-11/h3-6,22H,7-8H2,1-2H3,(H,17,20)(H,18,19,21)
• InChI Key： NAVOTDXYWGRSSH-UHFFFAOYSA-N
• SMILES： OC(C)(CNC(C(NC1C=C(C)ON=1)=O)=O)C1=CC=C2C(=C1)OCO2

Computed Properties

• Exact Mass: 347.11173527g/mol
• Monoisotopic Mass: 347.11173527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 123Ų

Additional information on N'-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide

Introduction to N'-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide (CAS No. 1396847-64-5)

N'-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide is a compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 1396847-64-5, belongs to a class of molecules that exhibit promising characteristics for further research and development in medicinal chemistry.

The molecular structure of N'-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide features a combination of heterocyclic rings and functional groups that make it a versatile candidate for various applications. The presence of a benzodioxol moiety, which is also known as 3,4-methylenedioxyphenyl, suggests potential interactions with biological targets such as enzymes and receptors. Additionally, the 1,2-oxazole ring system introduces another layer of complexity, which can influence the compound's solubility, stability, and bioavailability.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The structural features of N'-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide make it an attractive candidate for further investigation in this context. Specifically, the combination of the benzodioxol and oxazole moieties could potentially lead to interactions with targets involved in inflammatory responses, neurodegenerative disorders, and other metabolic conditions.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. The benzodioxol scaffold has been extensively studied for its role in various pharmacological applications, including antipsychotic and antidepressant drugs. Similarly, the 1,2-oxazole ring system has shown promise in the development of antimicrobial and anti-inflammatory agents. The unique arrangement of these functional groups in N'-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide suggests that it may exhibit multiple modes of action simultaneously.

The pharmacological profile of this compound is further enhanced by the presence of a hydroxyl group at the 2-position of the propyl chain. This hydroxyl group can participate in hydrogen bonding interactions with biological targets, potentially increasing the compound's binding affinity and selectivity. Additionally, the methyl group on the oxazole ring may influence the electronic properties of the molecule, affecting its reactivity and interactions with biological systems.

In vitro studies have begun to explore the potential activities of N'-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-N-(5-methyl-1,2-oxtaxole)ethanediamide. Initial results suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors relevant to human health. For instance, preliminary data indicate that it may interfere with pathways involved in pain perception and inflammation. These findings are particularly intriguing given the increasing demand for alternative treatments for chronic inflammatory conditions.

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The synthesis route for N'-N'-(